Highly enantioselective synthesis of 5-phenyl-2-alkylprolines using phase-transfer catalytic alkylation†

Organic & Biomolecular Chemistry Pub Date: 2013-01-21 DOI: 10.1039/C3OB27089K

Abstract

An efficient enantioselective synthetic method for the synthesis of (2R)-5-phenyl-2-alkylproline tert-butyl esters was reported. The phase-transfer catalytic alkylation of tert-butyl-5-phenyl-3,4-dihydro-2H-pyrrole-2-carboxylate in the presence of chiral quaternary ammonium catalysts gave the corresponding alkylated products (up to 97% ee). The following diastereoselective reductions afforded chiral 5-phenyl-2-alkylprolines which can be applied to asymmetric synthesis as organocatalysts or synthesis of biologically active proline based compounds, such as chiral α-alkylated analogues of (+)-RP66803, as potential CCK antagonists.

Graphical abstract: Highly enantioselective synthesis of 5-phenyl-2-alkylprolines using phase-transfer catalytic alkylation
Highly enantioselective synthesis of 5-phenyl-2-alkylprolines using phase-transfer catalytic alkylation†
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Organic & Biomolecular Chemistry
Journal Name：Organic & Biomolecular Chemistry
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